Cas no 1184-76-5 (Diiododifluoromethane)

• Product Name: Diiododifluoromethane
• CAS No: 1184-76-5
• MF: CF₂I₂
• MW: 303.816452026367
• MDL: MFCD00798131
• CID: 40968
• PubChem ID: 2737095
• Update Time: 2025-06-12

Diiododifluoromethane Chemical and Physical Properties

Names and Identifiers

• diiodomethane
• Diiododifluoromethane
• difluoro(diiodo)methane
• Difluorodiiodomethane
• methane, difluorodiiodo-
• CF2I2
• 1184-76-5
• DTXSID00371828
• SOEBNUZZZSSRNB-UHFFFAOYSA-N
• SCHEMBL1317224
• MFCD00798131
• AKOS005063361
• FT-0645512
• BS-25062
• AMY37134
• DB-001356
• G78278
• 692-496-6
• DTXCID10322861

• MDL： MFCD00798131
• Inchi： 1S/CF2I2/c2-1(3,4)5
• InChI Key： SOEBNUZZZSSRNB-UHFFFAOYSA-N
• SMILES： IC(F)(F)I

Computed Properties

• Exact Mass: 303.80600
• Monoisotopic Mass: 303.806
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 30.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 2.4

Experimental Properties

• Density: 3,64 g/cm3
• Boiling Point: 101°C
• Flash Point: 24.2 °C
• Refractive Index: 1.62
• PSA: 0.00000
• LogP: 2.40670

Diiododifluoromethane Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• HazardClass：KEEP COLD
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39

Additional information on Diiododifluoromethane

Chemical Profile of Diiododifluoromethane (CAS No: 1184-76-5)

Diiododifluoromethane, with the chemical formula CF₂I₂, is a halogenated hydrocarbon belonging to the group of fluorinated compounds. This compound, identified by its unique CAS number 1184-76-5, has garnered significant attention in the field of chemical research and industrial applications due to its distinct molecular structure and versatile reactivity. As a member of the perhalogenated methane derivatives, it exhibits properties that make it a valuable intermediate in synthetic chemistry, particularly in the development of more complex molecules.

The molecular structure of Diiododifluoromethane consists of a central carbon atom double-bonded to two fluorine atoms and single-bonded to two iodine atoms. This arrangement imparts unique electronic and steric properties to the molecule, influencing its reactivity in various chemical transformations. The presence of both iodine and fluorine atoms makes it an interesting candidate for cross-coupling reactions, where it can serve as a precursor for introducing iodine or fluorine substituents into larger organic frameworks.

In recent years, Diiododifluoromethane has been explored in the context of pharmaceutical synthesis. Its ability to undergo selective transformations allows chemists to construct biologically relevant molecules with high precision. For instance, studies have demonstrated its utility in the preparation of fluorinated heterocycles, which are known for their pharmacological activity. The incorporation of fluorine into drug candidates often enhances metabolic stability and binding affinity, making compounds like those derived from Diiododifluoromethane promising candidates for further development.

The industrial relevance of Diiododifluoromethane extends beyond pharmaceuticals into materials science. Researchers have investigated its potential as a building block for advanced materials, including polymers and liquid crystals. The halogen atoms in its structure contribute to its polarity, which can be leveraged to design materials with specific optical or electronic properties. Additionally, its stability under various conditions makes it suitable for applications requiring robust chemical behavior.

Recent advancements in synthetic methodologies have further highlighted the importance of Diiododifluoromethane. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient conversion of this compound into more complex structures. These reactions are particularly valuable in constructing carbon-carbon bonds, which are essential for many biologically active molecules. The ability to functionalize Diiododifluoromethane at multiple positions allows for the creation of diverse libraries of compounds, facilitating high-throughput screening and drug discovery efforts.

The environmental impact of using Diiododifluoromethane is also a subject of ongoing research. While halogenated compounds can offer significant benefits in synthetic applications, their potential persistence in the environment necessitates careful consideration. Efforts are being made to develop protocols that minimize waste and maximize the efficiency of processes involving this compound. Green chemistry principles are being applied to explore alternative synthetic routes that reduce reliance on hazardous reagents or byproducts.

In conclusion, Diiododifluoromethane (CAS No: 1184-76-5) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structure and reactivity make it a valuable tool for chemists working in pharmaceuticals, materials science, and synthetic chemistry. As research continues to uncover new ways to utilize this molecule, its importance is likely to grow, driving innovation in both academic and industrial settings.